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Compound of Interest

Compound Name: Allyl methallyl ether

Cat. No.: B078089 Get Quote

For Immediate Reference: This document provides crucial safety and logistical information for

the handling and disposal of Allyl Methallyl Ether. It is intended for researchers, scientists,

and drug development professionals.

Allyl methallyl ether is a flammable and potentially reactive chemical that demands careful

handling to ensure laboratory safety. This guide outlines the essential personal protective

equipment (PPE), operational procedures, and disposal plans to minimize risks associated with

its use.

Disclaimer: Specific safety data for Allyl methallyl ether (CAS 14289-96-4) is not readily

available. The following recommendations are based on the safety profiles of structurally similar

compounds, such as allyl ethyl ether, allyl methyl ether, and diallyl ether. It is imperative to treat

Allyl methallyl ether with the same level of caution as these related substances.

Essential Safety and Handling Procedures
1. Personal Protective Equipment (PPE): A multi-layered approach to personal protection is

critical.
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Eye and Face Protection: Always wear chemical safety goggles and a face shield to protect

against splashes.[1][2]

Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene rubber.[1]

Inspect gloves for any signs of degradation or perforation before each use.

Skin and Body Protection: Wear a flame-retardant lab coat and additional protective clothing

as necessary to prevent skin contact. In case of potential significant exposure, a full

chemical-resistant suit may be required.

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood.[3][4] If ventilation is inadequate or in the event of a spill, a NIOSH-approved respirator

with an organic vapor cartridge is necessary.[3]

2. Operational Plan: A systematic approach to handling ensures a safer laboratory

environment.

Receiving and Storage:

Upon receipt, inspect containers for damage or leaks.

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[3][4]

Keep containers tightly closed and grounded.[1][3]

Allyl ethers are known to form explosive peroxides over time, especially when exposed to

air and light.[4][5] Therefore, containers should be dated upon opening and tested for

peroxides periodically.

Store separately from oxidizing agents and strong acids.[4][5]

Handling and Use:

All work with Allyl methallyl ether should be conducted in a chemical fume hood.

Use non-sparking tools and explosion-proof equipment.[3][4]

Ground and bond all containers and transfer equipment to prevent static discharge.[3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/msds/allyl-methyl-ether.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/678201
https://www.chemicalbook.com/msds/allyl-methyl-ether.pdf
https://www.echemi.com/sds/3-2-propeneoxypropene-pid_Seven44587.html
https://www.fishersci.com/store/msds?partNumber=AAB2227618&productDescription=ALLYL+ETHYL+ETHER+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-2-propeneoxypropene-pid_Seven44587.html
https://www.echemi.com/sds/3-2-propeneoxypropene-pid_Seven44587.html
https://www.fishersci.com/store/msds?partNumber=AAB2227618&productDescription=ALLYL+ETHYL+ETHER+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/allyl-methyl-ether.pdf
https://www.echemi.com/sds/3-2-propeneoxypropene-pid_Seven44587.html
https://www.fishersci.com/store/msds?partNumber=AAB2227618&productDescription=ALLYL+ETHYL+ETHER+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0041.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2227618&productDescription=ALLYL+ETHYL+ETHER+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0041.pdf
https://www.benchchem.com/product/b078089?utm_src=pdf-body
https://www.echemi.com/sds/3-2-propeneoxypropene-pid_Seven44587.html
https://www.fishersci.com/store/msds?partNumber=AAB2227618&productDescription=ALLYL+ETHYL+ETHER+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-2-propeneoxypropene-pid_Seven44587.html
https://www.fishersci.com/store/msds?partNumber=AAB2227618&productDescription=ALLYL+ETHYL+ETHER+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid inhalation of vapors and direct contact with skin and eyes.[1][3]

Do not eat, drink, or smoke in areas where this chemical is handled.[3][5]

3. Disposal Plan: Proper disposal is crucial to prevent environmental contamination and ensure

safety.

Waste Generation: All materials contaminated with Allyl methallyl ether, including unused

product, absorbent materials from spills, and contaminated PPE, should be considered

hazardous waste.[6]

Waste Collection:

Collect waste in clearly labeled, sealed containers.

Do not mix with other waste streams.[1]

Disposal:

Dispose of hazardous waste through a licensed disposal company, following all local,

state, and federal regulations.[1][6]

Empty containers may still contain hazardous residues and should be treated as

hazardous waste.[6]

Quantitative Data Summary
The following table summarizes key quantitative data for Allyl methallyl ether and related

compounds. Data for Allyl methallyl ether is limited, and therefore, properties of similar

molecules are provided for context.
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Property
Allyl Methallyl
Ether

Allyl Methyl Ether Diallyl Ether

CAS Number 14289-96-4 627-40-7 557-40-4

Molecular Formula C₇H₁₂O C₄H₈O C₆H₁₀O

Molecular Weight 112.17 g/mol [7] 72.11 g/mol [2] 98.14 g/mol

Boiling Point
122.3 °C at 760

mmHg[7]

42-43 °C at 760

mmHg[2]
94-95 °C

Flash Point 13.6 °C[7]
< -28.9 °C (closed

cup)[2]
14 °C

Density 0.798 g/cm³[7] 0.768 g/mL at 25 °C[2] 0.803 g/mL at 25 °C

Vapor Pressure 16.9 mmHg at 25°C[7]

Emergency Spill Response Workflow
In the event of a spill, a clear and immediate response is essential to contain the situation and

prevent exposure.
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Workflow for Allyl Methallyl Ether Spill Response

Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size and Risk
(Minor vs. Major)

Minor Spill

Small, Controllable

Major Spill

Large, Uncontrolled

Don Appropriate PPE
(Respirator, Gloves, Goggles, Lab Coat)

Contact Emergency Services
and EHS

Contain Spill with Inert
Absorbent Material

(e.g., sand, vermiculite)

Collect Absorbed Material
into a Sealed Container

Decontaminate Spill Area

Dispose of as
Hazardous Waste

Secure the Area
Await Professional Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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